Cas no 1979142-78-3 (N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine)

• Product Name: N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine
• CAS No: 1979142-78-3
• MF: C₁₈H₂₁Cl₂NS
• MW: 354.33704161644
• CID: 5055275
• Update Time: 2025-07-22

N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine Chemical and Physical Properties

Names and Identifiers

• N,N-Bis(2-chloroethyl)-2-[(2,4-dimethylphenyl)thio]-benzenamine
• N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine

• Inchi： 1S/C18H21Cl2NS/c1-14-7-8-17(15(2)13-14)22-18-6-4-3-5-16(18)21(11-9-19)12-10-20/h3-8,13H,9-12H2,1-2H3
• InChI Key： FJLWARYICHBSSB-UHFFFAOYSA-N
• SMILES： C1(N(CCCl)CCCl)=CC=CC=C1SC1=CC=C(C)C=C1C

Additional information on N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine

Introduction to N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine (CAS No. 1979142-78-3)

N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine, a compound with the CAS number 1979142-78-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the presence of N,N-Bis(2-chloroethyl) and 2-(2,4-dimethylphenyl)thio substituents, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine have been extensively explored in recent years. Researchers have focused on optimizing synthetic pathways to achieve high yields and purity, which are crucial for subsequent biological evaluations. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) has facilitated the detailed structural elucidation of this compound. These studies have revealed that the molecule possesses a rigid aromatic core, which is modulated by the electron-withdrawing nature of the chloroethyl groups and the electron-donating effects of the dimethylphenyl moiety.

One of the most compelling aspects of N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine is its potential role in modulating biological pathways. Recent research has indicated that this compound may exhibit anti-inflammatory, antioxidant, and even anticancer properties. These findings are particularly exciting because they suggest that this molecule could serve as a lead compound for the development of novel therapeutic agents. Specifically, studies have shown that the N,N-Bis(2-chloroethyl) moiety can interact with various biological targets, including enzymes and receptors involved in inflammation and cell proliferation.

In vitro studies have been instrumental in understanding the mechanism of action of N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine. For instance, researchers have demonstrated that this compound can inhibit the activity of key inflammatory enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting their activity, N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine may help mitigate inflammatory responses in various pathological conditions.

The antioxidant properties of this compound have also been a focus of investigation. Oxidative stress is a common feature in many diseases, including neurodegenerative disorders and cardiovascular conditions. Studies have shown that N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This protective effect is attributed to its ability to neutralize free radicals and enhance the activity of endogenous antioxidant systems.

In addition to its anti-inflammatory and antioxidant activities, N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by activating intrinsic death pathways. Furthermore, it has been observed to inhibit the growth of tumors in animal models by suppressing angiogenesis—the process by which new blood vessels form to supply nutrients to growing tumors. These findings suggest that N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine could be a valuable candidate for further development as an anticancer therapeutic.

The development of new pharmaceutical agents often involves rigorous testing to assess their safety and efficacy. In this context, N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine has undergone several preclinical studies to evaluate its pharmacokinetic profile and potential side effects. These studies have provided valuable insights into how the compound is metabolized in vivo and how it interacts with biological systems. For instance, researchers have identified specific metabolic pathways that are involved in the breakdown of this molecule, which can help in predicting its long-term effects.

The pharmacokinetic properties of N,N-Bis(2-chloroethyl)-2-(2,4-dimethylphenyl)thio-benzenamine are also critical for determining its bioavailability and therapeutic window. Studies have shown that this compound exhibits moderate solubility in water and lipids, which suggests that it may be well-absorbed after oral administration. Additionally, its half-life in vivo appears to be sufficient for repeated dosing regimens, making it a practical candidate for clinical use.

In conclusion, N,N-Bis(2-chloroethyl)-benzeneamine (CAS No.1979143-78-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory effects (N,N-Bis(Bromo)) thio-benzoic acid derivatives show similar activities but with different substitution patterns affecting bioavailability profiles.